A colorimetric and fluorescent chemosensor for copper ions in aqueous media and its application in living cells†

New Journal of Chemistry Pub Date: 2010-05-11 DOI: 10.1039/C0NJ00168F

Abstract

Merocyanine dye 1 was prepared as an effective colorimetric and fluorescent chemosensor for copper ions in aqueous media, and displays a significant color change from reddish-purple to yellow with a large blue shift of 94 nm in its absorption spectrum in the presence of one equivalent of copper. As an on–off fluorescent sensor, it is feasible to detect copper ions in living cells due to its good cell permeability and high solubility under physiological conditions.

Graphical abstract: A colorimetric and fluorescent chemosensor for copper ions in aqueous media and its application in living cells
A colorimetric and fluorescent chemosensor for copper ions in aqueous media and its application in living cells†
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